Cas no 100298-31-5 (2-Cyclopenten-1-one, 2-[(4-methylphenyl)sulfonyl]-)

• Product Name: 2-Cyclopenten-1-one, 2-[(4-methylphenyl)sulfonyl]-
• CAS No: 100298-31-5
• MF: C₁₂H₁₂O₃S
• MW: 236.286882400513
• CID: 1125256
• PubChem ID: 12164531
• Update Time: 2025-04-20

2-Cyclopenten-1-one, 2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-[(4-methylphenyl)sulfonyl]-
• 2-(4-methylphenyl)sulfonylcyclopent-2-en-1-one
• DTXSID50478977
• 100298-31-5

• Inchi： 1S/C12H12O3S/c1-9-5-7-10(8-6-9)16(14,15)12-4-2-3-11(12)13/h4-8H,2-3H2,1H3
• InChI Key： KSDZUVSZYLBWME-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CCCC1=O)(=O)=O

Computed Properties

• Exact Mass: 236.05076
• Monoisotopic Mass: 236.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21